4-Hydroxy-3-methoxybenzene-1-sulfonate

• IUPAC Name: 4-hydroxy-3-methoxybenzenesulfonate
• InChI: InChI=1S/C7H8O5S/c1-12-7-4-5(13(9,10)11)2-3-6(7)8/h2-4,8H,1H3,(H,9,10,11)/p-1
• InChI Key: QDRCGSIKAHSALR-UHFFFAOYSA-M
• Canonical SMILES: COC1=C(C=CC(=C1)S(=O)(=O)[O-])O
• Molecular Formula: C7H7O5S-
• Molecular Weight: 203.19 g/mol

Description

4-Hydroxy-3-methoxybenzene-1-sulfonate, also known as vanillin sulfonic acid, is a sulfonic acid derivative of vanillin. It is commonly used in the food industry as a flavor enhancer and as a starting material in the synthesis of other compounds. In recent years, 4-hydroxy-3-methoxybenzene-1-sulfonate has gained attention in scientific research due to its potential biological activities.

Scientific Research Applications

Chemical Reactions and Product Distributions

The reaction of dihydroxybenzenes and their ethers with sulfur trioxide, a key process in understanding the chemical behavior of 4-Hydroxy-3-methoxybenzene-1-sulfonate, has been studied. The reaction leads to diverse sulfation and sulfonation product distributions, crucial for various industrial and research applications (Cerfontain, Coenjaarts, & Koeberg-Telder, 2010).

Crystal Structure Analysis

Investigations into the solid-state structure of hydrogen-bonded salts, including derivatives of 4-Hydroxy-3-methoxybenzene-1-sulfonate, reveal insights into molecular interactions and crystal engineering. These studies are pivotal in the fields of material science and molecular design (Russell & Ward, 1996).

Antioxidant and Cytoprotective Properties

Research on diarylheptanoids and monoterpenoids from Zingiber officinale, including compounds related to 4-Hydroxy-3-methoxybenzene-1-sulfonate, demonstrates their strong antioxidant activities and cytoprotective properties. These findings have significant implications for the development of new therapeutic agents (Tao et al., 2008).

Novel Synthesis Methods

Innovative methods for synthesizing methoxy-substituted phenols, which include derivatives of 4-Hydroxy-3-methoxybenzene-1-sulfonate, are crucial for advancing organic chemistry and developing new compounds for various applications (Bjørsvik et al., 2005).

Polymerization and Material Science

The compound's derivatives are integral in the synthesis of novel polymers and materials, such as poly(arylene ether sulfone)s for proton exchange membranes, highlighting its role in advancing material science and technology (Kim, Robertson, & Guiver, 2008).

Analytical Chemistry and Environmental Studies

4-Hydroxy-3-methoxybenzene-1-sulfonate and its derivatives are studied in environmental chemistry for the determination of hydroxylated benzophenone UV absorbers in water samples, reflecting the compound's significance in environmental monitoring and protection (Negreira et al., 2009).